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Compound of Interest

Compound Name:
2-(2-Ethoxy-4-

formylphenoxy)acetic acid

Cat. No.: B109489 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is a summary of publicly available safety information for 2-(2-
Ethoxy-4-formylphenoxy)acetic acid (CAS No. 51264-76-7). It is intended for informational

purposes for research and development professionals and is not a substitute for a

manufacturer-provided Safety Data Sheet (SDS). Always consult the original SDS from your

supplier before handling this chemical.

Chemical Identification
This section provides the basic identifiers for 2-(2-Ethoxy-4-formylphenoxy)acetic acid.

Identifier Value

Chemical Name 2-(2-Ethoxy-4-formylphenoxy)acetic acid

CAS Number 51264-76-7

Molecular Formula C₁₁H₁₂O₅

Molecular Weight 224.21 g/mol

Hazard Identification and Classification
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Based on available GHS (Globally Harmonized System of Classification and Labelling of

Chemicals) data, this substance is classified as follows.[1]

GHS Classification Category Hazard Statement

Skin Irritation Not specified H315: Causes skin irritation

Eye Irritation Not specified
H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

tract irritation)

Not specified
H335: May cause respiratory

irritation

GHS Pictogram:

alt text

Signal Word: Warning[1]

Precautionary Statements:[1]

Code Statement

P261
Avoid breathing

dust/fume/gas/mist/vapours/spray.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

A comprehensive GHS classification is not available in the public domain. The information

presented is based on limited data from chemical suppliers.

GHS Hazard Classification Workflow
The following diagram illustrates the general process for classifying a chemical substance

according to GHS guidelines.
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Caption: Generalized GHS Hazard Classification Workflow.

Physical and Chemical Properties
Detailed physical and chemical property data for 2-(2-Ethoxy-4-formylphenoxy)acetic acid
are not readily available in the public domain. The table below reflects this lack of information.
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Property Value

Appearance Data not available

Odor Data not available

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Flash Point Data not available

Density Data not available

Toxicological Information
No quantitative toxicological data, such as LD50 (lethal dose, 50%) or LC50 (lethal

concentration, 50%), for 2-(2-Ethoxy-4-formylphenoxy)acetic acid has been found in publicly

available literature or safety data sheets.
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Toxicological Endpoint Value

Acute Oral Toxicity (LD50) Data not available

Acute Dermal Toxicity (LD50) Data not available

Acute Inhalation Toxicity (LC50) Data not available

Skin Corrosion/Irritation Causes skin irritation

Serious Eye Damage/Irritation Causes serious eye irritation

Respiratory or Skin Sensitization Data not available

Germ Cell Mutagenicity Data not available

Carcinogenicity Data not available

Reproductive Toxicity Data not available

Specific Target Organ Toxicity - Single Exposure May cause respiratory irritation

Specific Target Organ Toxicity - Repeated

Exposure
Data not available

Aspiration Hazard Data not available

Experimental Protocols
Detailed experimental protocols for the safety and toxicological assessment of 2-(2-Ethoxy-4-
formylphenoxy)acetic acid are not described in the publicly available safety data sheets.

Standard OECD (Organisation for Economic Co-operation and Development) guidelines for

testing of chemicals would typically be followed for determining the toxicological endpoints

listed above.

Exposure Controls and Personal Protection
As this material is intended for research and development use only, appropriate exposure

controls and personal protective equipment (PPE) should be used in a laboratory setting.[2]

Engineering Controls:
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Work in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment:

PPE Type Recommendation

Eye/Face Protection Safety glasses with side-shields or goggles.

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber).

Lab coat.

Respiratory Protection
If dusts or aerosols are generated, use a

NIOSH-approved respirator.

Personal Protective Equipment (PPE) Selection Logic
The following diagram outlines the decision-making process for selecting appropriate PPE

when handling this chemical.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Assessment
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Caption: Recommended PPE Selection Workflow.

First Aid Measures
In case of exposure, follow these first aid measures and seek medical attention.[2]
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Exposure Route First Aid Measures

Inhalation

Move victim to fresh air. If breathing is difficult,

give oxygen. If not breathing, give artificial

respiration.

Skin Contact
Immediately remove contaminated clothing.

Wash off with soap and plenty of water.

Eye Contact Rinse with pure water for at least 15 minutes.

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person.

Handling and Storage
Handling:

Avoid contact with skin and eyes.

Avoid formation of dust and aerosols.

Provide appropriate exhaust ventilation at places where dust is formed.

Storage:

Store in a cool, dry, and well-ventilated place.

Keep container tightly closed.

Stability and Reactivity
Reactivity: No data available.

Chemical Stability: Stable under recommended storage conditions.

Possibility of Hazardous Reactions: No data available.

Conditions to Avoid: No data available.
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Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: Carbon oxides.

Ecological and Disposal Considerations
Ecological Information: No data available.

Disposal: Dispose of this chemical in accordance with federal, state, and local regulations.

Contact a licensed professional waste disposal service.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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